Cas no 1936325-26-6 (methyl 3-(methylamino)thietane-3-carboxylate)

• Product Name: methyl 3-(methylamino)thietane-3-carboxylate
• CAS No: 1936325-26-6
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD33533290
• CID: 5266530
• PubChem ID: 130888177
• Update Time: 2026-03-09

methyl 3-(methylamino)thietane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxylic acid, 3-(methylamino)-, methyl ester
• methyl 3-(methylamino)thietane-3-carboxylate

• MDL： MFCD33533290
• Inchi： 1S/C6H11NO2S/c1-7-6(3-10-4-6)5(8)9-2/h7H,3-4H2,1-2H3
• InChI Key： RMVDLYFBIDQZJV-UHFFFAOYSA-N
• SMILES： S1CC(NC)(C(OC)=O)C1

Additional information on methyl 3-(methylamino)thietane-3-carboxylate

Methyl 3-(Methylamino)thietane-3-carboxylate (CAS No. 1936325-26-6): A Comprehensive Overview

Methyl 3-(methylamino)thietane-3-carboxylate (CAS No. 1936325-26-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique thietane ring structure and the presence of a methylamino group, which endows it with a range of potential applications in drug development and chemical synthesis.

The thietane ring, a four-membered cyclic sulfide, is known for its high reactivity and stability under various conditions. The incorporation of a methylamino group into the thietane ring enhances the compound's basicity and polarity, making it an attractive candidate for various chemical reactions and biological studies. The carboxylate ester functionality further adds to its versatility, enabling it to participate in esterification, amidation, and other functional group transformations.

Recent research has focused on the potential of methyl 3-(methylamino)thietane-3-carboxylate as a building block in the synthesis of complex molecules. Its unique structural features make it an ideal precursor for the development of novel pharmaceuticals, particularly those targeting neurological disorders and cancer. For instance, studies have shown that compounds derived from this scaffold exhibit potent inhibitory activity against specific enzymes involved in disease pathways.

In the realm of medicinal chemistry, methyl 3-(methylamino)thietane-3-carboxylate has been explored as a lead compound for the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier and modulate neurotransmitter systems makes it a promising candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preclinical studies have demonstrated that derivatives of this compound can improve cognitive function and reduce neuroinflammation, highlighting its therapeutic potential.

Moreover, the compound's structural flexibility allows for the introduction of various substituents to fine-tune its pharmacological properties. For example, researchers have synthesized analogs with different substituents on the thietane ring or the carboxylate ester group to enhance solubility, bioavailability, and target selectivity. These modifications have led to the discovery of compounds with improved efficacy and reduced side effects compared to existing drugs.

In addition to its applications in drug discovery, methyl 3-(methylamino)thietane-3-carboxylate has also found use in materials science and catalysis. Its unique electronic properties make it suitable for the design of functional materials with enhanced conductivity and catalytic activity. For instance, derivatives of this compound have been used as ligands in transition metal catalysts for asymmetric synthesis, leading to more efficient and environmentally friendly processes.

The synthesis of methyl 3-(methylamino)thietane-3-carboxylate typically involves multi-step procedures that include ring formation, functional group introduction, and purification steps. Recent advancements in synthetic methodologies have simplified these processes, making it more accessible for large-scale production. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce reaction times.

Despite its promising applications, the use of methyl 3-(methylamino)thietane-3-carboxylate requires careful consideration of safety and environmental impact. Proper handling protocols should be followed to ensure worker safety and minimize environmental exposure. Regulatory agencies such as the Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) provide guidelines for the safe use and disposal of such compounds.

In conclusion, methyl 3-(methylamino)thietane-3-carboxylate (CAS No. 1936325-26-6) is a versatile compound with significant potential in various scientific fields. Its unique structural features make it an attractive candidate for drug development, materials science, and catalysis. Ongoing research continues to uncover new applications and optimize its properties for practical use.